3-((3-Bromoacetylpyridinio)propyl)adenosine pyrophosphate
Overview
Description
3-((3-Bromoacetylpyridinio)propyl)adenosine pyrophosphate, also known as 3-((3-Bromoacetylpyridinio)propyl)adenosine pyrophosphate, is a useful research compound. Its molecular formula is C20H25BrN6O11P2 and its molecular weight is 667.3 g/mol. The purity is usually 95%.
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properties
CAS RN |
29486-87-1 |
|---|---|
Product Name |
3-((3-Bromoacetylpyridinio)propyl)adenosine pyrophosphate |
Molecular Formula |
C20H25BrN6O11P2 |
Molecular Weight |
667.3 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 3-[3-(2-bromoacetyl)pyridin-1-ium-1-yl]propyl phosphate |
InChI |
InChI=1S/C20H25BrN6O11P2/c21-7-13(28)12-3-1-4-26(8-12)5-2-6-35-39(31,32)38-40(33,34)36-9-14-16(29)17(30)20(37-14)27-11-25-15-18(22)23-10-24-19(15)27/h1,3-4,8,10-11,14,16-17,20,29-30H,2,5-7,9H2,(H3-,22,23,24,31,32,33,34)/t14-,16-,17-,20-/m1/s1 |
InChI Key |
DGUCVAXIFNJSTB-WVSUBDOOSA-N |
Isomeric SMILES |
C1=CC(=C[N+](=C1)CCCOP(=O)([O-])OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O)C(=O)CBr |
SMILES |
C1=CC(=C[N+](=C1)CCCOP(=O)([O-])OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)C(=O)CBr |
Canonical SMILES |
C1=CC(=C[N+](=C1)CCCOP(=O)([O-])OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)C(=O)CBr |
Other CAS RN |
349099-89-4 |
synonyms |
3-((3-bromoacetylpyridinio)propyl)adenosine pyrophosphate 3-BPPAPP |
Origin of Product |
United States |
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